Cas no 1247400-64-1 (3-amino-4-chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide)

• Product Name: 3-amino-4-chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• CAS No: 1247400-64-1
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 5823967
• PubChem ID: 61112889
• Update Time: 2024-01-16

3-amino-4-chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-4-chloro-N-2-propyn-1-yl-
• 3-Amino-4-chloro-n-(prop-2-yn-1-yl)benzenesulfonamide
• 3-amino-4-chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• CS-0350914
• EN300-1131620
• 1247400-64-1

• Inchi： 1S/C9H9ClN2O2S/c1-2-5-12-15(13,14)7-3-4-8(10)9(11)6-7/h1,3-4,6,12H,5,11H2
• InChI Key： FJBPESFRFYJNOC-UHFFFAOYSA-N
• SMILES： C1(S(NCC#C)(=O)=O)=CC=C(Cl)C(N)=C1

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 410.3±55.0 °C(Predicted)
• pka: 9.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides